Cas no 1428359-17-4 (N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide
• CAS No: 1428359-17-4
• MF: C₂₄H₂₅N₃O₂
• MW: 387.474205732346
• CID: 6231663
• PubChem ID: 71802574
• Update Time: 2025-10-21

N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide
• F6411-0527
• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-oxo-3-phenylquinoxalin-1(2H)-yl)acetamide
• N-[2-(cyclohexen-1-yl)ethyl]-2-(2-oxo-3-phenylquinoxalin-1-yl)acetamide
• VU0547395-1
• N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide
• 1428359-17-4
• AKOS024554285

• Inchi： 1S/C24H25N3O2/c28-22(25-16-15-18-9-3-1-4-10-18)17-27-21-14-8-7-13-20(21)26-23(24(27)29)19-11-5-2-6-12-19/h2,5-9,11-14H,1,3-4,10,15-17H2,(H,25,28)
• InChI Key： VDGZTGNLJMXUJL-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C(C2C=CC=CC=2)=NC2C=CC=CC1=2)=O)NCCC1=CCCCC1

Computed Properties

• Exact Mass: 387.19467705g/mol
• Monoisotopic Mass: 387.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide

Recent Advances in the Study of N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide (CAS: 1428359-17-4)

The compound N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide (CAS: 1428359-17-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of this compound, which belongs to the quinoxaline derivative family. Quinoxaline derivatives are known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of the cyclohexenyl and phenyl groups in the structure of N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug development.

In vitro studies have demonstrated that this compound exhibits notable activity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic investigations suggest that it may inhibit key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt/mTOR pathway. Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties, potentially through modulation of NF-κB signaling.

Further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic profiles of N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide. Current efforts are directed toward optimizing its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its clinical potential.

In conclusion, N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)acetamide represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and preliminary biological activities warrant further investigation to unlock its full potential in treating various diseases, including cancer and inflammatory disorders.